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Compound of Interest
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A Comparative Guide for Researchers and Drug Development Professionals

The quest to extend healthy lifespan has identified several promising pharmacological
interventions. Among these, Calcium Alpha-Ketoglutarate (CaKG) has emerged as a key
metabolite with demonstrated pro-longevity effects across multiple species. This guide provides
a comprehensive comparison of CaKG's effects with other notable longevity compounds,
rapamycin and metformin, supported by experimental data and detailed methodologies.

Quantitative Comparison of Longevity Interventions

The following tables summarize the quantitative effects of Calcium Ketoglutarate (CaKG),
rapamycin, and metformin on lifespan across various species.

Table 1: Effects of Longevity Interventions on Lifespan in Mice (Mus musculus)

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b13838035?utm_src=pdf-interest
https://www.benchchem.com/product/b13838035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13838035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Validation & Comparative

Check Availability & Pricing

] Maximu
Median
Route . m
Lifespa .
Compo . of Lifespa Referen
Strain Sex Dose o
und Adminis . n ce
. Extensi .
tration Extensi
on (%)
on (%)
Calcium
Ketogluta 2% wiw 10.5 -
C57BL/6 Female o Oral 8-19.7 [1][2]
rate in diet 16.6
(CaKG)
Not
Statistical
2% wiw
C57BL/6 Male o Oral 9.6-128 Iy [1]
in diet o
Significa
nt
Genetical
ly
Rapamyc  heteroge 14 ppm
) pamy g Female ] F_>|O Oral 14 14 [3]
in neous in diet
(UM-
HET3)
Genetical
ly
heteroge 14 ppm
J Male ) Pp Oral 9 9 [3]
neous in diet
(UM-
HET3)
Up to
) 60%
Male & Intraperit )
C57BL/6 mg/kg/da (transient - [4][5]
Female oneal
y treatment
)
Metformi 0.1% wiw
C57BL/6 Male o Oral 5.8 - [5]
n in diet
© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/29190625/
https://www.nad.com/news/the-secret-to-a-long-life-may-be-hidden-in-the-mtor-pathway-german-scientists-find
https://pubmed.ncbi.nlm.nih.gov/29190625/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5943638/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5943638/
https://elifesciences.org/articles/16351
https://www.gowinglife.com/transient-rapamycin-treatment-extends-mice-life-span-by-60/
https://www.gowinglife.com/transient-rapamycin-treatment-extends-mice-life-span-by-60/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13838035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative
- Check Availability & Pricing

100
129/Sv Male mg/kg/da  Oral - - [6]

y

100 Decrease
C57BL/6

Female mg/kg/da  Oral d - [6]

& 129/Sv _

y Lifespan

Table 2: Effects of Longevity Interventions on Lifespan in Nematodes (Caenorhabditis elegans)

Mean Lifespan
Compound Dose . Reference
Extension (%)

Alpha-Ketoglutarate

8 mM ~50 [7]
(AKG)
) ) Significant extension
Metformin Varies ) [6]
in C. elegans
] Lifespan extension
Rapamycin - [4]

demonstrated

Table 3: Effects of Longevity Interventions on Lifespan in Yeast (Saccharomyces cerevisiae)

Compound Lifespan Type Effect Reference
Alpha-Ketoglutarate N Longevity effects
Not Specified [8]
(AKG) suggested
Rapamycin Replicative Increased lifespan [4]

Healthspan Improvements

Beyond extending lifespan, CaKG has been shown to compress morbidity, the period of age-
related disease and frailty. In mice, CaKG treatment reduced frailty scores by 46% in females
and 41% in males.[1] It also led to improvements in coat condition, gait, and reduced kyphosis
and tumor severity.[1] Rapamycin has also been associated with delayed onset of age-related
pathologies, including malignancies and neurodegeneration in mice.[9] Metformin has been
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shown to improve healthspan indices in mice, such as physical performance and insulin
sensitivity.[5][10]

Experimental Protocols
Mouse Longevity and Healthspan Study

1. Animal Model:
e Species:Mus musculus

o Strain: C57BL/6 or genetically heterogeneous mice (e.g., UM-HET3) to avoid strain-specific
effects.[3][9]

e Age at Intervention: Typically middle-aged (e.g., 18-20 months) to model a more realistic
human intervention scenario.[1][4]

» Housing: Specific pathogen-free (SPF) facility with controlled temperature, humidity, and a
12-hour light/dark cycle.[11]

2. Drug Administration:

o Calcium Ketoglutarate: Supplemented in the diet at a concentration of 2% (w/w). The
control group receives the same diet without CaKG.[12]

e Rapamycin: Administered orally through microencapsulation in the chow (e.g., 14 ppm or 42
ppm) or via intraperitoneal (IP) injection (e.g., 8 mg/kg/day).[4][11]

o Metformin: Mixed into the diet (e.g., 0.1% w/w). A higher dose of 1% w/w has been shown to
be toxic in mice.[5]

3. Lifespan Assessment:
e Mice are monitored daily for their entire lifespan.
e The date of death is recorded for each animal.

e Survival curves are generated using the Kaplan-Meier method, and statistical significance is
determined using the log-rank test.[13]
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4. Healthspan Assessment (Frailty Index):

A comprehensive frailty index is assessed at regular intervals (e.g., every two months).

This index includes the evaluation of various age-related phenotypes such as alopecia,
dermatitis, kyphosis, gait disorders, and body condition score.[12]

Each phenotype is scored, and a cumulative frailty score is calculated for each mouse.

C. elegans Lifespan Assay

1. Worm Strain and Maintenance:
 Strain: Wild-type N2 Bristol strain.

e Maintenance: Worms are cultured on Nematode Growth Medium (NGM) agar plates seeded
with E. coli OP50 as a food source.

2. Drug Administration:

e The compound of interest (e.g., 8 mM Alpha-Ketoglutarate) is added to the NGM agar.[10]
o Control plates contain the vehicle (e.g., water).

3. Lifespan Assay:

e Age-synchronized adult worms are transferred to the experimental plates.

» To prevent progeny from confounding the results, 5-fluoro-2'-deoxyuridine (FUDR) is added
to the media.[10]

o Worms are scored as dead or alive every other day. A worm is considered dead if it does not
respond to gentle prodding with a platinum wire.

e Survival curves are plotted and analyzed statistically.

Yeast Replicative Lifespan Assay

1. Yeast Strain and Media:
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e Strain:Saccharomyces cerevisiae (e.g., BY4741).

e Media: YEPD (Yeast Extract-Peptone-Dextrose) agar plates.
2. Assay Procedure:

o Asingle virgin mother cell is placed on a YEPD plate.

e As the mother cell divides and produces daughter cells, the daughters are carefully removed
using a micromanipulator.[14][15]

e The number of daughter cells produced by each mother cell before it ceases to divide is
recorded as its replicative lifespan.[14]

e The process is repeated for a cohort of mother cells to obtain a lifespan curve.

Signaling Pathways and Experimental Workflow

The longevity effects of CaKG, rapamycin, and metformin are believed to be mediated through
conserved signaling pathways that regulate metabolism and cellular stress responses. The
MTOR (mechanistic Target of Rapamycin) and AMPK (AMP-activated protein kinase) pathways
are central to these effects.

Key Signaling Pathways in Longevity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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